1-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine

• IUPAC Name: (4-methylpiperazin-1-yl)-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C12H23N3O3S/c1-13-7-9-14(10-8-13)12(16)11-3-5-15(6-4-11)19(2,17)18/h11H,3-10H2,1-2H3
• InChI Key: NXFJNEOPYGUTAK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C12H23N3O3S
• Molecular Weight: 289.40 g/mol

Description

1-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine, also known as MSP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. MSP is a piperazine derivative that has been extensively studied for its biological activities, including its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

1-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine acts as a potent agonist of the serotonin and dopamine receptors, leading to the activation of various signaling pathways that regulate neurotransmitter release and neuronal activity. It has been shown to have significant effects on mood, cognition, and behavior, making it an attractive compound for the study of various neurological disorders.
Biochemical and physiological effects:
1-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine has been shown to have significant effects on various biochemical and physiological processes, including neurotransmitter release, neuronal activity, and gene expression. It has been shown to modulate the activity of various signaling pathways, including the cAMP and MAPK pathways, leading to changes in gene expression and protein synthesis.

Advantages and Limitations for Lab Experiments

1-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine has several advantages for use in laboratory experiments, including its high purity and potency, making it an ideal compound for the study of various biological targets. However, it also has several limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of 1-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine, including its potential use in the development of new drugs for the treatment of various neurological disorders, including depression, anxiety, and addiction. It also has potential applications in the study of various signaling pathways and gene expression, leading to a better understanding of various biological processes. Further research is needed to fully understand the potential of 1-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine and its applications in various fields.

Synthesis Methods

The synthesis of 1-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine involves the reaction of 1-(methylsulfonyl)-4-piperidinone with 1-methylpiperazine in the presence of a suitable catalyst. The resulting product is then purified using various techniques, including column chromatography, recrystallization, and distillation. The synthesis of 1-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine has been optimized to achieve high yields and purity, making it an ideal compound for scientific research.

Scientific Research Applications

1-methyl-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have significant activity against various biological targets, including serotonin and dopamine receptors, making it a potential candidate for the development of new drugs for the treatment of various neurological disorders.